Cas no 827574-77-6 (Benzene, 1-[(4-methoxyphenyl)ethynyl]-3-methyl-)
827574-77-6 structure
Product Name:Benzene, 1-[(4-methoxyphenyl)ethynyl]-3-methyl-
CAS No:827574-77-6
MF:C16H14O
MW:222.281764507294
CID:684082
PubChem ID:12158024
Update Time:2025-04-19
Benzene, 1-[(4-methoxyphenyl)ethynyl]-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-[(4-methoxyphenyl)ethynyl]-3-methyl-
- 1-methoxy-4-[2-(3-methylphenyl)ethynyl]benzene
- INDEX NAME NOT YET ASSIGNED
- 1-[(4-Methoxyphenyl)ethynyl]-3-methylbenzene
- 1-((4-methoxyphenyl)ethynyl)-3-methylbenzene
- DTXSID70478797
- 827574-77-6
-
- Inchi: 1S/C16H14O/c1-13-4-3-5-15(12-13)7-6-14-8-10-16(17-2)11-9-14/h3-5,8-12H,1-2H3
- InChI Key: QMLXATQAEVBXTM-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(C#CC2=CC=CC(C)=C2)=CC=1
Computed Properties
- Exact Mass: 222.104465066g/mol
- Monoisotopic Mass: 222.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 9.2Ų
Benzene, 1-[(4-methoxyphenyl)ethynyl]-3-methyl- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
827574-77-6 (Benzene, 1-[(4-methoxyphenyl)ethynyl]-3-methyl-) Related Products
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- 7380-78-1(1-Methoxy-4-phenylethynyl-benzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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